Cas no 1214364-45-0 ((2-Fluorobiphenyl-6-yl)methanol)

• Product Name: (2-Fluorobiphenyl-6-yl)methanol
• CAS No: 1214364-45-0
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 4997887
• Update Time: 2025-05-28

(2-Fluorobiphenyl-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Fluorobiphenyl-6-yl)methanol

• Inchi： 1S/C13H11FO/c14-12-8-4-7-11(9-15)13(12)10-5-2-1-3-6-10/h1-8,15H,9H2
• InChI Key： DMMBWNGMRXIEPR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CO)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.079
• Monoisotopic Mass: 202.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2-Fluorobiphenyl-6-yl)methanol

Research Brief on (2-Fluorobiphenyl-6-yl)methanol (CAS: 1214364-45-0) in Chemical Biology and Pharmaceutical Applications

(2-Fluorobiphenyl-6-yl)methanol (CAS: 1214364-45-0) is a fluorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in modulating protein-protein interactions and enhancing drug-like properties, making it a valuable scaffold for pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of (2-Fluorobiphenyl-6-yl)methanol as a key building block for the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the fluorinated biphenyl moiety significantly improved binding affinity and selectivity, leading to enhanced pharmacokinetic profiles. The compound's ability to penetrate the blood-brain barrier was also noted, suggesting potential applications in central nervous system (CNS) disorders.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in the synthesis of PARP (poly-ADP-ribose polymerase) inhibitors. The researchers utilized (2-Fluorobiphenyl-6-yl)methanol to introduce structural modifications that enhanced DNA repair inhibition while minimizing off-target effects. The results indicated a promising avenue for cancer therapeutics, particularly in combination therapies with existing chemotherapeutic agents.

From a synthetic chemistry perspective, advances in the scalable production of (2-Fluorobiphenyl-6-yl)methanol have been reported in Organic Process Research & Development. Innovations in catalytic fluorination and green chemistry approaches have reduced production costs and environmental impact, facilitating its broader adoption in industrial and academic settings. These methodological improvements are critical for meeting the growing demand for high-purity batches in preclinical and clinical studies.

Looking ahead, the unique physicochemical properties of (2-Fluorobiphenyl-6-yl)methanol, including its lipophilicity and metabolic stability, position it as a candidate for further exploration in drug discovery pipelines. Ongoing research is investigating its incorporation into PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities. As the field of chemical biology continues to evolve, this compound is expected to play a pivotal role in addressing unmet medical needs across multiple disease areas.